Cas no 2649084-01-3 (N-{(chlorosulfonyl)imino(oxo)phenyl-lambda6-sulfanyl}-N-methylmethanamine)

• Product name: N-{(chlorosulfonyl)imino(oxo)phenyl-lambda6-sulfanyl}-N-methylmethanamine
• CAS No: 2649084-01-3
• MF: C₈H₁₁ClN₂O₃S₂
• MW: 282.767538309097
• MDL: MFCD29991628
• CID: 5248975
• PubChem ID: 122163884

N-{(chlorosulfonyl)imino(oxo)phenyl-lambda6-sulfanyl}-N-methylmethanamine Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonimidamide, N'-(chlorosulfonyl)-N,N-dimethyl-
• N-{(chlorosulfonyl)imino(oxo)phenyl-lambda6-sulfanyl}-N-methylmethanamine

• MDL： MFCD29991628
• Inchi： 1S/C8H11ClN2O3S2/c1-11(2)15(12,10-16(9,13)14)8-6-4-3-5-7-8/h3-7H,1-2H3
• InChI Key： VGELKUOLDFFVKO-UHFFFAOYSA-N
• SMILES： C1(S(N(C)C)(=NS(Cl)(=O)=O)=O)=CC=CC=C1

Additional information on N-{(chlorosulfonyl)imino(oxo)phenyl-lambda6-sulfanyl}-N-methylmethanamine

Comprehensive Analysis of N-{(chlorosulfonyl)imino(oxo)phenyl-lambda6-sulfanyl}-N-methylmethanamine (CAS No. 2649084-01-3)

The compound N-{(chlorosulfonyl)imino(oxo)phenyl-lambda6-sulfanyl}-N-methylmethanamine (CAS No. 2649084-01-3) is a highly specialized sulfonylimino derivative with significant applications in advanced chemical synthesis and pharmaceutical research. Its unique molecular structure, featuring a chlorosulfonyl group and a lambda6-sulfanyl moiety, makes it a valuable intermediate for designing novel bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential role in drug discovery and material science innovations.

In recent years, the demand for sulfur-containing compounds like N-{(chlorosulfonyl)imino(oxo)phenyl-lambda6-sulfanyl}-N-methylmethanamine has surged, driven by their versatility in catalysis and functional material development. This compound's imino(oxo) functional group is particularly noteworthy, as it enables selective reactions in organic synthesis, aligning with the growing trend toward green chemistry and sustainable practices. Its methylmethanamine component further enhances its solubility and reactivity, making it a preferred choice for high-throughput screening in medicinal chemistry.

The CAS No. 2649084-01-3 has also garnered attention in computational chemistry studies, where its electronic properties are modeled to predict interactions with biological targets. This aligns with the rising popularity of AI-driven drug design, as researchers seek to optimize molecular structures for targeted therapies. Additionally, the compound's stability under various conditions makes it suitable for storage and handling in laboratory settings, addressing common concerns about chemical degradation.

From an industrial perspective, N-{(chlorosulfonyl)imino(oxo)phenyl-lambda6-sulfanyl}-N-methylmethanamine is being explored for its potential in polymer modification and surface functionalization. Its ability to introduce sulfonyl groups into matrices is critical for developing high-performance coatings and adhesives, topics frequently searched in material science forums. The compound's compatibility with cross-linking agents further expands its utility in nanotechnology applications, a field experiencing exponential growth.

Safety and regulatory compliance are paramount when working with CAS No. 2649084-01-3. While not classified as hazardous under standard guidelines, proper personal protective equipment (PPE) and ventilation are recommended during handling. This aligns with global shifts toward stricter laboratory safety protocols, a hot topic in academic and industrial research communities. Documentation and analytical testing (e.g., HPLC, NMR) are essential to ensure purity and consistency, addressing frequent queries about quality control in chemical procurement.

In summary, N-{(chlorosulfonyl)imino(oxo)phenyl-lambda6-sulfanyl}-N-methylmethanamine represents a cutting-edge tool for multidisciplinary research. Its relevance to biopharmaceuticals, advanced materials, and computational modeling ensures its prominence in scientific discourse. As interest in tailored chemical solutions grows, this compound is poised to play a pivotal role in addressing contemporary challenges across R&D sectors.